Cas no 1604310-45-3 (ethyl (3R)-3-amino-3-(1,3-thiazol-4-yl)propanoate)

• Product Name: ethyl (3R)-3-amino-3-(1,3-thiazol-4-yl)propanoate
• CAS No: 1604310-45-3
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• CID: 6397652
• PubChem ID: 104862982
• Update Time: 2025-06-25

ethyl (3R)-3-amino-3-(1,3-thiazol-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl (3R)-3-amino-3-(1,3-thiazol-4-yl)propanoate
• EN300-1287914
• 1604310-45-3

• Inchi： 1S/C8H12N2O2S/c1-2-12-8(11)3-6(9)7-4-13-5-10-7/h4-6H,2-3,9H2,1H3/t6-/m1/s1
• InChI Key： DRHWQKIZKXHGIC-ZCFIWIBFSA-N
• SMILES： S1C=NC(=C1)[C@@H](CC(=O)OCC)N

Computed Properties

• Exact Mass: 200.06194880g/mol
• Monoisotopic Mass: 200.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 93.4Ų

Additional information on ethyl (3R)-3-amino-3-(1,3-thiazol-4-yl)propanoate

Introduction to Ethyl (3R)-3-amino-3-(1,3-thiazol-4-yl)propanoate (CAS No. 1604310-45-3)

Ethyl (3R)-3-amino-3-(1,3-thiazol-4-yl)propanoate, a compound with the chemical identifier CAS No. 1604310-45-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural motif of this molecule, featuring a thiazole ring fused with an amino acid derivative, makes it a promising candidate for further investigation in drug discovery and development.

The chemical structure of Ethyl (3R)-3-amino-3-(1,3-thiazol-4-yl)propanoate is characterized by its stereochemistry, specifically the (3R) configuration at the chiral center. This stereochemical purity is crucial for pharmaceutical applications, as it ensures the compound's biological activity and efficacy. The presence of both an amino group and a carboxylate ester moiety provides multiple functional handles for further chemical modifications, enabling the synthesis of more complex derivatives with enhanced pharmacological properties.

Recent research in medicinal chemistry has highlighted the importance of thiazole derivatives in the development of novel therapeutic agents. Thiazole scaffolds are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a thiazole ring into a propanoate backbone, as seen in Ethyl (3R)-3-amino-3-(1,3-thiazol-4-yl)propanoate, not only enhances its structural complexity but also opens up new avenues for exploring its pharmacological potential.

One of the most intriguing aspects of this compound is its potential role in modulating enzyme activity. Studies have shown that thiazole derivatives can interact with various enzymes by binding to their active sites or allosteric pockets. For instance, Ethyl (3R)-3-amino-3-(1,3-thiazol-4-yl)propanoate may exhibit inhibitory effects on enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The precise mechanism of action would require further investigation through in vitro and in vivo studies.

The stereochemical configuration of Ethyl (3R)-3-amino-3-(1,3-thiazol-4-yl)propanoate is particularly noteworthy. The (R) configuration at the chiral center can significantly influence the compound's biological activity by affecting its binding affinity to biological targets. This has led to increased interest in chiral resolution and synthesis techniques to obtain enantiomerically pure forms of such compounds. The development of efficient synthetic routes to produce this enantiomerically pure compound is essential for advancing its pharmaceutical applications.

In addition to its potential therapeutic applications, Ethyl (3R)-3-amino-3-(1,3-thiazol-4-yl)propanoate may also serve as a valuable intermediate in the synthesis of more complex molecules. Its versatile structure allows for modifications at multiple sites, enabling chemists to explore various pharmacophores and optimize drug-like properties such as solubility, bioavailability, and metabolic stability. This flexibility makes it an attractive building block for medicinal chemists working on next-generation therapeutics.

The synthesis of Ethyl (3R)-3-amino-3-(1,3-thiazol-4-yl)propanoate involves several key steps that highlight modern synthetic methodologies. The introduction of the thiazole ring into the propanoate backbone typically requires multi-step reactions involving cyclization and condensation processes. Advanced techniques such as transition metal-catalyzed reactions have been employed to improve yield and selectivity during these transformations. These synthetic advancements not only facilitate the production of this compound but also contribute to the broader field of organic synthesis.

Recent advancements in computational chemistry have further enhanced our understanding of Ethyl (3R)-3-amino-3-(1,3-thiazol-4-yl)propanoate's behavior. Molecular modeling studies have been instrumental in predicting its interactions with biological targets and understanding its mechanism of action at a molecular level. These computational approaches complement experimental studies by providing insights into binding affinities, enzyme inhibition profiles, and potential side effects. Such integrative studies are crucial for optimizing drug candidates before they enter clinical trials.

The potential applications of Ethyl (3R)-3-amino-3-(1,3-thiazol-4-yl)propanoate extend beyond traditional pharmaceuticals. Its unique structural features make it a promising candidate for use in agrochemicals and biodegradable materials. For instance, derivatives of this compound could be developed as novel pesticides or herbicides that target specific enzymatic pathways in pests while minimizing environmental impact. This dual application potential underscores the versatility of thiazole-based compounds.

In conclusion, Ethyl (3R)-3-amino-3-(1,3-thiazol-4-yl)propanoate represents a significant advancement in pharmaceutical chemistry with its unique structural features and broad spectrum of potential applications. Its stereochemical purity, functional diversity, and synthetic accessibility make it an attractive candidate for further research and development. As our understanding of its pharmacological properties continues to grow, this compound holds great promise for addressing various therapeutic challenges in the future.